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Compound of Interest

Compound Name: Ethanesulfonic anhydride

Cat. No.: B177037

Essential Safety and Handling Guide for
Ethanesulfonic Anhydride

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ethanesulfonic Anhydride.
Adherence to these protocols is essential for ensuring laboratory safety.

Chemical Identifier:

Name: Ethanesulfonic anhydride

Synonyms: Ethylsulfonyl ethanesulfonate, Ethanesulfonic acid, anhydride

CAS Number: 13223-06-8

Molecular Formula: C4H1005S2

Immediate Safety and Hazard Information

Ethanesulfonic anhydride is a corrosive chemical that reacts violently with water.[1][2] It can
cause severe skin burns and serious eye damage.[3] Proper handling and storage are crucial
to prevent accidents.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b177037?utm_src=pdf-interest
https://www.benchchem.com/product/b177037?utm_src=pdf-body
https://www.benchchem.com/product/b177037?utm_src=pdf-body
https://www.benchchem.com/product/b177037?utm_src=pdf-body
https://www.benchchem.com/product/b177037?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC348760050&productDescription=METHANESULFONIC+ANHYDRID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11767~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:29:38~~Trifluoromethanesulfonic%20anhydride~~
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanesulfonic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification

Description

Skin Corrosion/Irritation

Category 1: Causes severe skin burns.[3]

Serious Eye Damage

Category 1: Causes serious eye damage.[3]

Reactivity

Reacts violently with water.[1][2] Avoid exposure

to moist air or water.[1]

Incompatible Materials

Strong oxidizing agents, strong bases, acids,
and alcohols.[1][2][4]

Hazardous Combustion Products

May produce carbon oxides and sulfur oxides

upon combustion.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling Ethanesulfonic anhydride. The

following table summarizes the recommended PPE.
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PPE Category

Specification

Citation

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles that meet OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166. A
face shield should be worn in
addition to goggles when there

is a splash hazard.

(516171

Hand Protection

Wear appropriate chemical-
resistant protective gloves
(e.g., nitrile, neoprene) to

prevent skin exposure.

[5]16]

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin
exposure. A lab coat should be

worn and kept buttoned.

[5][6]

Respiratory Protection

Handle in a well-ventilated
area, preferably a chemical
fume hood.[4][8] If exposure
limits are exceeded or irritation
is experienced, NIOSH/MSHA
approved respiratory

protection should be worn.

[5]

Operational Plan: Handling and Storage

Engineering Controls:

e Work in a well-ventilated area, such as a chemical fume hood.[4]

e Ensure that eyewash stations and safety showers are close to the workstation location.[1]

Handling Procedures:
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» Before use, inspect all PPE for integrity.

« Handle Ethanesulfonic anhydride under an inert atmosphere if possible to avoid contact
with moisture.[4]

o Keep the container tightly closed except during transfer.

» Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

e Wash hands and any exposed skin thoroughly after handling.[1]
e Do not eat, drink, or smoke when using this product.[9]

o Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[1]

Storage:

» Store in a cool, dry, well-ventilated area away from incompatible substances.[1][6]
o Keep containers tightly closed to protect from moisture.[1]

e Store in a corrosives area.[4]

Disposal Plan

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][10]

Do not let the product enter drains.[10]

Leave chemicals in their original containers and do not mix with other waste.[10]

Handle uncleaned containers as you would the product itself.[10]

Emergency Procedures: Spill and Exposure
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Spill Response:

Evacuate: Immediately evacuate personnel from the spill area. Keep people away from and
upwind of the spill/leak.[1][2]

Ventilate: Ensure adequate ventilation.[5]

Contain: Prevent further leakage or spillage if it is safe to do so. Cover the spill with an inert
absorbent material (e.g., dry sand or earth) and shovel it into a suitable, closed container for
disposal.[2] Do not use combustible materials, such as sawdust.

Clean-up: After the material has been collected, clean the contaminated surface thoroughly.

[5]

Avoid Water: Do not expose the spill to water.[1][2]

First Aid Measures:

General Advice: If you feel unwell, seek medical advice immediately and show the safety
data sheet to the doctor in attendance.[4][9]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediate
medical attention is required.[1]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Immediate medical attention is required.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Call a physician
immediately.[1][4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[1][9]

Spill Response Workflow
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Caption: Workflow for handling an Ethanesulfonic anhydride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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